2,2,2-trichloro-N-(4-phenylbutyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(4-phenylbutyl)acetamide
• InChI: InChI=1S/C12H14Cl3NO/c13-12(14,15)11(17)16-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,16,17)
• InChI Key: MJYBCUVMPNLUHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCNC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C12H14Cl3NO
• Molecular Weight: 294.6 g/mol

Description

2,2,2-Trichloro-N-(4-phenylbutyl)acetamide is an organic compound with the molecular formula C12H14Cl3NO It is a derivative of acetamide, characterized by the presence of three chlorine atoms and a phenylbutyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-trichloro-N-(4-phenylbutyl)acetamide typically involves the reaction of 2,2,2-trichloroacetamide with 4-phenylbutylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{2,2,2-Trichloroacetamide} + \text{4-Phenylbutylamine} \rightarrow \text{this compound}$$2,2,2-Trichloroacetamide+4-Phenylbutylamine→this compound

The reaction is usually conducted in an organic solvent such as dichloromethane or toluene, with the addition of a base like triethylamine to facilitate the reaction. The mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trichloro-N-(4-phenylbutyl)acetamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles, leading to the formation of different derivatives.

Reduction Reactions: The compound can be reduced to form less chlorinated derivatives.

Hydrolysis: Under acidic or basic conditions, the compound can undergo hydrolysis to yield the corresponding amine and trichloroacetic acid.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) can facilitate hydrolysis.

Major Products Formed

Substitution: Various substituted derivatives depending on the nucleophile used.

Reduction: Less chlorinated acetamide derivatives.

Hydrolysis: 4-Phenylbutylamine and trichloroacetic acid.

Scientific Research Applications

2,2,2-Trichloro-N-(4-phenylbutyl)acetamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(4-phenylbutyl)acetamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-(4-phenylbutan-2-yl)acetamide
• N-(2-Chloro-4-(trifluoromethyl)phenyl)acetamide

Uniqueness

2,2,2-Trichloro-N-(4-phenylbutyl)acetamide is unique due to the presence of three chlorine atoms and a phenylbutyl group, which confer distinct chemical properties and reactivity. This makes it a valuable compound for specific applications where these characteristics are advantageous.